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Compound of Interest

Compound Name: Trk-IN-30

Cat. No.: B15620993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trk-IN-30 is a potent inhibitor of Tropomyosin receptor kinases (Trk), targeting TrkA, TrkB, and

TrkC, as well as the drug-resistant mutant TrkA G595R.[1] This small molecule plays a crucial

role in cancer research by inhibiting the downstream PI3K/AKT and MEK/ERK signaling

pathways, which are critical for cell survival and proliferation.[1] Dysregulation of Trk signaling,

often through gene fusions, is an oncogenic driver in a variety of cancers. Trk-IN-30's ability to

arrest the cell cycle and induce apoptosis in cancer cells makes it a valuable tool for studying

Trk-dependent malignancies.[1]

Physicochemical Properties and Inhibitory Activity
A clear understanding of the physical and chemical characteristics of Trk-IN-30, along with its

biological activity, is essential for its effective use in experimental settings.

Property Value

Molecular Weight 427.46 g/mol [1]

Chemical Formula C₂₄H₂₁N₅O₃[1]

Appearance Solid

Solubility Soluble in DMSO
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Target IC₅₀ (nM)

TrkA 1.8[1]

TrkB 0.98[1]

TrkC 3.8[1]

TrkA G595R 54[1]

Signaling Pathway Modulated by Trk-IN-30
Trk-IN-30 exerts its effects by inhibiting the phosphorylation of Trk receptors, thereby blocking

downstream signaling cascades crucial for cancer cell growth and survival.
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Caption: Trk-IN-30 inhibits Trk receptor signaling.

Experimental Protocols
Preparation of Trk-IN-30 Stock Solution (10 mM)
This protocol outlines the preparation of a 10 mM stock solution of Trk-IN-30 using DMSO as

the solvent.
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Materials:

Trk-IN-30 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required amount of DMSO:

To prepare a 10 mM stock solution from 1 mg of Trk-IN-30 (MW: 427.46 g/mol ), the

required volume of DMSO is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 427.46 g/mol ) / 0.01 mol/L) * 1,000,000 µL/L = 233.9 µL

Dissolution:

Carefully weigh the desired amount of Trk-IN-30 powder.

Add the calculated volume of anhydrous DMSO to the vial containing the Trk-IN-30
powder.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C to maintain stability. Avoid repeated freeze-thaw

cycles.
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Note: For cell-based assays, ensure the final concentration of DMSO in the culture medium

does not exceed 0.5% to avoid solvent toxicity.

Western Blot Analysis of Trk Signaling Pathway
Inhibition
This protocol allows for the assessment of Trk-IN-30's inhibitory effect on the phosphorylation

of Trk and its downstream targets, AKT and ERK.

Materials:

Cells expressing Trk receptors

Trk-IN-30 stock solution (10 mM in DMSO)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-phospho-Trk, anti-total-Trk, anti-phospho-AKT, anti-total-AKT, anti-

phospho-ERK, anti-total-ERK)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Procedure:

Cell Treatment:

Plate cells and allow them to adhere overnight.
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Treat the cells with varying concentrations of Trk-IN-30 or a vehicle control (DMSO) for the

desired duration (e.g., 2-4 hours).

Cell Lysis and Protein Quantification:

Wash the cells with ice-cold PBS.

Lyse the cells in lysis buffer.

Clarify the lysates by centrifugation.

Determine the protein concentration of each lysate using a BCA assay.

SDS-PAGE and Western Blotting:

Load equal amounts of protein onto an SDS-PAGE gel.

Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1

hour at room temperature.

Visualize the protein bands using an ECL substrate and an imaging system.

Cell Viability Assay
This protocol can be used to determine the effect of Trk-IN-30 on the viability of cancer cells.

Materials:

Cancer cell line of interest

96-well plates

Trk-IN-30 stock solution (10 mM in DMSO)
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Cell viability reagent (e.g., CellTiter-Glo®)

Plate reader

Procedure:

Cell Seeding:

Seed cells in a 96-well plate at an optimal density and allow them to attach overnight.

Compound Treatment:

Prepare serial dilutions of Trk-IN-30 in the appropriate cell culture medium.

Treat the cells with different concentrations of Trk-IN-30 or a vehicle control.

Incubation:

Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator.

Viability Measurement:

Equilibrate the plate and the cell viability reagent to room temperature.

Add the cell viability reagent to each well according to the manufacturer's instructions.

Measure the luminescence using a plate reader.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the efficacy of Trk-IN-30 in a

research setting.
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Caption: A generalized experimental workflow for Trk-IN-30.

Safety and Handling
As a potent kinase inhibitor, Trk-IN-30 should be handled with appropriate safety precautions.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Trk-IN-30.

Handling: Handle the solid compound and concentrated stock solutions in a chemical fume

hood to avoid inhalation of dust or aerosols.

Waste Disposal: Dispose of all waste containing Trk-IN-30 as hazardous chemical waste

according to institutional guidelines.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15620993?utm_src=pdf-body-img
https://www.benchchem.com/product/b15620993?utm_src=pdf-body
https://www.benchchem.com/product/b15620993?utm_src=pdf-body
https://www.benchchem.com/product/b15620993?utm_src=pdf-body
https://www.benchchem.com/product/b15620993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document is intended for research use only. A specific Safety Data Sheet

(SDS) for Trk-IN-30 should be obtained from the supplier and consulted for detailed safety

information. The protocols provided are general guidelines and may require optimization for

specific experimental conditions and cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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